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Compound of Interest

3,6,19-Trihydroxy-23-0x0-12-
Compound Name:
ursen-28-oic acid

Cat. No.: B13399040

An In-Depth Technical Guide on 3,6,19-Trihydroxy-23-ox0-12-ursen-28-oic acid

Introduction

3,6,19-Trihydroxy-23-0x0-12-ursen-28-oic acid is a naturally occurring pentacyclic
triterpenoid of the ursane type.[1][2][3] First identified and isolated from the vines of Uncaria
rhynchophylla, a plant with a long history of use in traditional medicine, this compound has
garnered interest within the scientific community.[1][3] Its complex chemical structure, featuring
multiple hydroxyl groups and a ketone function, suggests a potential for diverse biological
activities. This technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals, providing detailed information on its physicochemical
properties, experimental protocols for its isolation, and an overview of its potential biological
activities and associated signaling pathways. While specific biological data for this exact
compound is limited in publicly accessible literature, this guide draws upon data from closely
related triterpenoids isolated from the same plant source to provide a foundational
understanding for future research.

Physicochemical Properties

The fundamental physicochemical properties of 3,6,19-Trihydroxy-23-0x0-12-ursen-28-oic
acid are summarized in the table below. This information is critical for its handling, formulation,
and analytical characterization.
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Property Value Source
Chemical Formula C30H4606 [1]
Molecular Weight 502.7 g/mol [1]
CAS Number 131984-82-2 [4][5][6]
Appearance White crystalline powder [2]
Purity >98% (Commercially available) [5]
Slightly soluble in water,
Solubility soluble in organic solvents 2]

such as methanol and ethanol.

[2]

Experimental Protocols

While a specific, detailed protocol for the isolation of 3,6,19-Trihydroxy-23-oxo0-12-ursen-28-
oic acid is not readily available in primary literature, a robust methodology for the extraction

and purification of structurally similar triterpenoids from Uncaria rhynchophylla has been
published. The following protocol is adapted from a study on the isolation of 3[3,6(3,19a-
trihnydroxyurs-12-en-28-oic acid and can be considered a valid starting point for the isolation of

the target compound.

Extraction and Isolation Workflow
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Eied, powdered Uncaria rhynchophylla ViI:l
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Maceration with 70% aqueous ethanol

:

Filtration and concentration under reduced pressure

i

Liquid-liquid partition between ethyl acetate and water

Ethyl Acetate Fraction

Silica Gel Column Chromatography

i

Gradient elution with a solvent system (e.g., chloroform-methanol)

i

Collection of fractions

:

Further purification by preparative HPLC

3,6,19-Trihydroxy-23-o0x0-12-ursen-28-oic acid
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A generalized workflow for the isolation of triterpenoids from Uncaria rhynchophylla.
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Detailed Methodology

Plant Material Preparation: The vines of Uncaria rhynchophylla are collected, dried, and
ground into a fine powder.

Extraction: The powdered plant material is subjected to exhaustive extraction with 70%
agueous ethanol at room temperature. The mixture is periodically agitated to ensure efficient
extraction.

Filtration and Concentration: The ethanolic extract is filtered to remove solid plant debris.
The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a
crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with ethyl acetate. The ethyl acetate fraction, which is expected to contain the triterpenoids,
is collected and concentrated.

Chromatographic Separation: The ethyl acetate fraction is subjected to column
chromatography on a silica gel stationary phase.

Gradient Elution: The column is eluted with a gradient of increasing polarity, typically a
mixture of chloroform and methanol. Fractions are collected at regular intervals.

Fraction Analysis: The collected fractions are monitored by thin-layer chromatography (TLC)
to identify those containing compounds with similar retention factors.

Final Purification: Fractions containing the target compound are pooled and subjected to
further purification using preparative high-performance liquid chromatography (HPLC) to
yield the pure 3,6,19-Trihydroxy-23-0x0-12-ursen-28-oic acid.

Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including *H NMR, 3C NMR, and mass spectrometry.

Biological Activity and Signaling Pathways

While specific biological studies on 3,6,19-Trihydroxy-23-oxo0-12-ursen-28-oic acid are not

extensively reported, the known activities of closely related ursane-type triterpenoids from
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Uncaria rhynchophylla and other plant sources provide strong indications of its potential
therapeutic value.

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

A structurally similar compound, 3[3,6,19a-trihydroxyurs-12-en-28-oic acid, isolated from
Uncaria rhynchophylla, has demonstrated inhibitory activity against Protein Tyrosine
Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of the insulin and leptin signaling
pathways. Its inhibition is a validated therapeutic target for type 2 diabetes and obesity.

The signaling pathway of PTP1B inhibition is as follows:

JISIEE]  Phosphorylates

A
v Dephosphorylates _,, IECHIRNEIS
nhiblts ____p WAVl ——

IRS Proteins Phosphorylated SIS

Click to download full resolution via product page

The inhibitory effect of ursane-type triterpenoids on the PTP1B signaling pathway.

By inhibiting PTP1B, 3,6,19-Trihydroxy-23-0x0-12-ursen-28-oic acid could potentially
enhance insulin sensitivity and improve glucose metabolism, making it a candidate for further
investigation in the context of metabolic diseases.

Anticancer and Anti-inflammatory Potential

Ursane-type triterpenoids are widely reported to possess anticancer and anti-inflammatory
properties.[2] These activities are often attributed to their ability to modulate various signaling
pathways involved in cell proliferation, apoptosis, and inflammation. While specific studies on
the "23-0x0" compound are needed, it is plausible that it shares these general characteristics
with other members of its chemical class.

Quantitative Data Summary
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The following table summarizes the quantitative biological activity data for the closely related
compound, 3[3,6[3,19a-trihydroxyurs-12-en-28-oic acid, against PTP1B. This data provides a
benchmark for the potential potency of 3,6,19-Trihydroxy-23-ox0-12-ursen-28-oic acid.

Inhibition
Compound Target Assay ICs0 (M) Ki (pM)
Type
3B,6B3,190-
trihydroxyurs- Enzyme )
) PTP1B o 48.2 15.6 Mixed-type
12-en-28-oic Inhibition
acid
Conclusion

3,6,19-Trihydroxy-23-0x0-12-ursen-28-oic acid represents an intriguing natural product with
a chemical scaffold known to be associated with significant biological activities. While direct
experimental data for this specific molecule is sparse, the information available for closely
related ursane-type triterpenoids from Uncaria rhynchophylla provides a strong rationale for its
further investigation. The detailed experimental protocols and the overview of potential
signaling pathway interactions presented in this guide offer a solid foundation for researchers to
explore the therapeutic potential of this compound in areas such as metabolic disorders and
oncology. Future studies should focus on the definitive isolation and characterization of 3,6,19-
Trihydroxy-23-ox0-12-ursen-28-oic acid, followed by comprehensive in vitro and in vivo
evaluations to elucidate its specific biological functions and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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